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Compound of Interest

Compound Name: Dipyridamole-d16

Cat. No.: B10820675 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Dipyridamole-d16. The following procedures are

designed to ensure the safe handling, use, and disposal of this compound in a laboratory

setting.

Hazard Identification and Personal Protective Equipment
(PPE)
Dipyridamole and its deuterated analogue, Dipyridamole-d16, are classified as hazardous

substances.[1][2] The primary routes of exposure are inhalation, skin contact, and eye contact.

[1][3] The substance is irritating to the eyes, respiratory system, and skin.[2] Therefore,

appropriate personal protective equipment must be worn at all times.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Standard/Specification

Hand Protection

Chemically resistant, powder-

free gloves (e.g., nitrile

rubber).[4]

American Society for Testing

and Materials (ASTM) D6978

compliant chemotherapy

gloves are recommended.[5]

Double gloving is advised.[4]

[5]

Change gloves every 30

minutes or immediately if

contaminated.[5]

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[6]

Conforming to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[7]

A face shield may be

necessary for splash

protection.[4]

Skin and Body Protection

Disposable gown that opens in

the back, is long-sleeved, and

has closed elastic or knit cuffs.

[5][8]

Polypropylene gowns are a

suitable option.[5]

Protective shoe covers.[1]

Two pairs of shoe covers

should be worn when

compounding.[5]

Respiratory Protection

An N95 surgical respirator

mask is required for handling

powders to protect against

airborne particles.[5]

A surgical mask is not

sufficient.[5]

Quantitative Toxicity Data
The following table summarizes the acute toxicity data for Dipyridamole. This data should be

considered relevant for Dipyridamole-d16 in the absence of specific data for the deuterated

compound.
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Route of Administration Test Species Dose

Oral (LD50) Rat 8400 mg/kg[3]

Oral (LD50) Mouse 2150 mg/kg[3]

Intraperitoneal (LD50) Mouse 150 mg/kg

Subcutaneous (LD50) Rat 1650 mg/kg

Intravenous (LD50) Rat 195 mg/kg[1]

Oral (LDLo) Human 1.429 mg/kg[1]

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population. LDLo: Lowest

published lethal dose.

Operational and Disposal Plans
A systematic approach to handling, from receipt of the compound to its final disposal, is critical

to ensure safety and minimize exposure.

Experimental Workflow
The following diagram outlines the standard operating procedure for handling Dipyridamole-
d16 in a laboratory setting.
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Caption: Workflow for Safe Handling of Dipyridamole-d16.
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Step-by-Step Handling Protocol
1. Preparation:

Donning PPE: Before entering the designated handling area, put on all required PPE as

specified in the table above. This includes double gloves, a disposable gown, eye protection,

and a respirator.[5]

Engineering Controls: All handling of powdered Dipyridamole-d16 must be conducted in a

certified chemical fume hood or a powder containment hood to avoid the generation of dust.

[1][9]

2. Handling:

Storage: Store Dipyridamole-d16 in its original, tightly sealed container in a cool, dry, and

well-ventilated area, away from incompatible materials such as oxidizing agents.[1][3]

Weighing: Use dry, clean-up procedures and avoid generating dust when handling the solid

material.[1] Weighing should be performed in a ventilated enclosure.

Solubilization: Dipyridamole-d16 is soluble in DMSO and methanol.[10] Prepare solutions

within the fume hood.

3. Spill Management:

Minor Spills: For small spills of the dry powder, use dry clean-up procedures to avoid

generating dust.[1] Dampen the material with water before sweeping if necessary.[1] Collect

the residue in a sealed container for disposal.[1]

Major Spills: Evacuate the area and alert emergency responders.[1] Only personnel with

appropriate training and PPE should manage the cleanup.

Spill on Person: If skin contact occurs, immediately remove all contaminated clothing and

flush the skin with running water and soap.[1] If eye contact occurs, rinse cautiously with

water for several minutes.[7] Seek medical attention if irritation persists.[7]

4. Disposal Plan:
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Waste Segregation: All materials contaminated with Dipyridamole-d16, including empty

containers, disposable PPE, and cleaning materials, must be considered hazardous waste.

Waste Collection: Place all contaminated materials into clearly labeled, sealed containers.[1]

Final Disposal: Dispose of the chemical waste through a licensed waste disposal contractor.

[1][7] Do not dispose of it down the drain.[6] Decontaminate empty containers before final

disposal.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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